Cas no 2227903-13-9 (rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate)

• Product Name: rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate
• CAS No: 2227903-13-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6092433
• PubChem ID: 165680450
• Update Time: 2025-08-05

rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate
• rac-tert-butyl 3-[(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropyl]azetidine-1-carboxylate
• EN300-1894345
• 2227903-13-9

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-7-9(8-16)11-10(6-15)14(11,4)5/h9-11H,6-8,15H2,1-5H3/t10-,11-/m1/s1
• InChI Key： FFPIPLZBRPGXJO-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate

Rac-Tert-Butyl 3-(1R,3S)-3-(Aminomethyl)-2,2-Dimethylcyclopropylazetidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS Registry Number 2227903-13-9, known as rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate, is a highly specialized molecule with significant applications in contemporary chemical research and development. This compound has garnered attention due to its unique structural features and potential utility in various fields such as drug discovery and advanced material synthesis.

Azetidine, a four-membered ring structure similar to pyrrolidine but with one less carbon atom, forms the core of this compound. The presence of an azetidine ring introduces interesting electronic properties and conformational flexibility. The substituents attached to this ring further enhance its functionality. Specifically, the tert-butyl group at position 4 contributes to steric bulk, while the aminomethyl group at position 3 introduces hydrogen bonding capabilities.

The stereochemistry of this compound is defined by the (1R,3S) configuration at positions 1 and 3 of the azetidine ring. This stereochemistry plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted how such stereocenters can influence molecular recognition processes in biological systems.

In terms of synthetic methodology, this compound can be prepared through a variety of routes. One common approach involves nucleophilic substitution reactions where an appropriate azetidinium salt reacts with a carboxylic acid derivative under specific conditions. The tert-butyl group can be introduced via alkylation or acylation steps depending on the desired regioselectivity.

The cyclopropane moiety within this molecule adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry and reactivity under certain conditions. In this case, the cyclopropane is substituted with two methyl groups at position 2 and an aminomethyl group at position 4 (relative to the azetidine ring). This substitution pattern affects both electronic distribution and spatial arrangement within the molecule.

Recent research has explored the potential use of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds through the amine group makes it suitable for targeting specific protein binding sites. Additionally, its rigid structure could be advantageous in designing molecules with high selectivity for particular biological targets.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits moderate solubility in aqueous media due to its balanced hydrophilic-hydrophobic nature. However, further optimization may be required to enhance its bioavailability for therapeutic applications.

The synthesis of this compound also highlights advancements in asymmetric catalysis techniques. The enantioselective formation of stereocenters has become increasingly important in modern organic synthesis due to regulatory requirements for chiral drugs.

In conclusion, rac-tert-butyl 3-(1R,3S)-3-(aminomethyl)-2,2-dimethylcyclopropylazetidine-1-carboxylate represents a significant advancement in modern chemical synthesis. Its unique structure and stereochemical properties make it a valuable tool in various fields of research and application. As ongoing studies continue to uncover its full potential, this compound is poised to play an even more prominent role in the development of novel materials and therapeutic agents.